Cas no 2649080-44-2 (5-(isocyanatomethyl)-1-benzofuran)

• Product Name: 5-(isocyanatomethyl)-1-benzofuran
• CAS No: 2649080-44-2
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 5922601
• PubChem ID: 53880853
• Update Time: 2025-10-28

5-(isocyanatomethyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)-1-benzofuran
• 2649080-44-2
• EN300-1869982

• Inchi： 1S/C10H7NO2/c12-7-11-6-8-1-2-10-9(5-8)3-4-13-10/h1-5H,6H2
• InChI Key： HJRCLLVGPQZTJR-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(CN=C=O)C=CC1=2

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.6Ų

Additional information on 5-(isocyanatomethyl)-1-benzofuran

5-(Isocyanatomethyl)-1-Benzofuran: A Comprehensive Overview

5-(Isocyanatomethyl)-1-benzofuran, also known by its CAS number 2649080-44-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique benzofuran framework with an isocyanatomethyl substituent, exhibits remarkable properties that make it a valuable tool in various applications. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

The benzofuran moiety in 5-(isocyanatomethyl)-1-benzofuran is a key structural element that contributes to its versatile reactivity. Benzofurans are known for their aromatic stability and ability to participate in various chemical transformations. The presence of the isocyanatomethyl group further enhances the compound's reactivity, making it a promising candidate for use in organic synthesis and material engineering. Recent studies have highlighted its potential as a building block for constructing advanced materials with tailored properties.

The synthesis of 5-(isocyanatomethyl)-1-benzofuran involves a series of well-defined steps that ensure high purity and yield. Researchers have developed efficient methodologies to construct this compound, often employing catalytic systems or microwave-assisted techniques to optimize reaction conditions. These advancements have not only streamlined the synthesis process but also opened up new avenues for exploring its chemical behavior under different conditions.

In terms of applications, 5-(isocyanatomethyl)-1-benzofuran has shown great promise in the development of functional materials. Its ability to undergo various types of polymerization reactions makes it an ideal candidate for creating polymers with unique mechanical and thermal properties. Additionally, the compound has been explored for its potential in drug delivery systems, where its structural flexibility and reactivity can be harnessed to design targeted drug carriers.

Recent research has also focused on the electronic properties of 5-(isocyanatomethyl)-1-benzofuran. Studies using advanced computational methods have revealed its potential as a component in organic electronics, particularly in the design of semiconducting materials. Its ability to form stable charge transfer complexes with other molecules further underscores its utility in this field.

The versatility of 5-(isocyanatomethyl)-1-benzofuran extends to its use in click chemistry reactions. The isocyanatomethyl group enables efficient coupling reactions with various nucleophiles, facilitating the construction of complex molecular architectures. This property has been exploited in the synthesis of bioactive molecules and advanced materials with intricate structures.

In conclusion, 5-(isocyanatomethyl)-1-benzofuran, with its CAS number 2649080-44-2, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its diverse reactivity, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its chemistry, this compound is poised to play an increasingly important role in shaping the future of materials science and beyond.